2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-1-(4-methoxyphenyl)ethanone

• IUPAC Name: 2-[[5-(3-methoxy-1-methylpyrazol-4-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-1-(4-methoxyphenyl)ethanone
• InChI: InChI=1S/C17H19N5O3S/c1-21-9-13(16(20-21)25-4)15-18-19-17(22(15)2)26-10-14(23)11-5-7-12(24-3)8-6-11/h5-9H,10H2,1-4H3
• InChI Key: ZCFAIOYPLGWVAI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C2=NN=C(N2C)SCC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C17H19N5O3S
• Molecular Weight: 373.4 g/mol

Description

2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-1-(4-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C17H19N5O3S and its molecular weight is 373.43. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-1-(4-methoxyphenyl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)-1-(4-methoxyphenyl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Properties of Heterocyclic Derivatives

• Synthesis and Pharmacological Potential : Pyrazole and 1,2,4-triazole derivatives are strategically important in medicine and pharmacy due to their chemical modification flexibility and pharmacological potential. The synthesis of 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles demonstrated the possibility of influencing certain types of activity by integrating these heterocycles, indicating their significant biological potential and the need for further antifungal activity studies (Fedotov et al., 2022).

• Antimicrobial and Antiviral Activity : Compounds with similar structures have been synthesized and evaluated for their antimicrobial and antiviral activities. For example, Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile showed excellent antimicrobial activity (Puthran et al., 2019), and 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone derivatives were synthesized for their antiviral activity (Attaby et al., 2006).

• Anti-Tubercular Agents : Various heterocyclic derivatives have been explored as potential anti-tubercular agents, indicating the broad spectrum of biological activities these structures may exhibit. Compounds such as substituted benzo[h]quinazolines and pyrazoles have shown significant anti-tubercular activity (Maurya et al., 2013).

Application in Material Science

• Synthesis of Novel Compounds for Biological Screening : The creation of novel compounds through the manipulation of heterocyclic structures like pyrazoles and triazoles can lead to materials with potential applications in biological screening, as seen in the synthesis of Schiff bases and their evaluation for antimicrobial activity (Puthran et al., 2019).